Cas no 919214-70-3 (5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole)

• Product Name: 5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole
• CAS No: 919214-70-3
• MF: C₁₈H₁₉N₃O₄S
• MW: 373.426162958145
• CID: 5426977
• Update Time: 2025-06-13

5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• (5-morpholin-4-ylsulfonyl-2,3-dihydroindol-1-yl)-pyridin-4-ylmethanone
• 5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole

• Inchi： 1S/C18H19N3O4S/c22-18(14-3-6-19-7-4-14)21-8-5-15-13-16(1-2-17(15)21)26(23,24)20-9-11-25-12-10-20/h1-4,6-7,13H,5,8-12H2
• InChI Key： VCLITZNBRMYYDB-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C(S(N3CCOCC3)(=O)=O)C=C2)CC1)(C1=CC=NC=C1)=O

Additional information on 5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole

Comprehensive Overview of 5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole (CAS No. 919214-70-3)

The compound 5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole (CAS No. 919214-70-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a morpholine sulfonyl group and a pyridine carbonyl moiety, makes it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or a modulator of protein-protein interactions, which are hot topics in modern medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole has surged due to their versatility in targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The morpholine and pyridine rings in its structure are known to enhance bioavailability and binding affinity, making this compound a focal point in high-throughput screening campaigns. Its CAS No. 919214-70-3 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial labs.

One of the most intriguing aspects of this compound is its potential role in addressing drug resistance, a critical challenge in oncology and infectious disease research. The sulfonyl and carbonyl functional groups may contribute to its ability to bypass common resistance mechanisms, a feature highly sought after in next-generation therapeutics. This aligns with current trends in precision medicine, where researchers are actively exploring small-molecule inhibitors with novel mechanisms of action.

From a synthetic chemistry perspective, 5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole presents interesting challenges and opportunities. The incorporation of both morpholine and pyridine rings requires sophisticated multi-step protocols, often involving palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These methods are widely discussed in organic chemistry forums, highlighting the compound's appeal to synthetic chemists aiming to expand their toolkit for heterocyclic synthesis.

The physicochemical properties of this compound, including its solubility, stability, and logP value, are also subjects of active investigation. Such data are crucial for pharmacokinetic optimization, another trending topic in drug development circles. Researchers are particularly keen on understanding how the sulfonyl linker influences the molecule's metabolic fate and tissue distribution, which could inform the design of more effective derivatives.

In the context of AI-driven drug discovery, compounds like 5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole serve as excellent test cases for machine learning models predicting bioactivity or synthetic accessibility. The presence of multiple hydrogen bond acceptors and rotatable bonds makes it a complex but informative example for computational chemists developing next-generation cheminformatics algorithms.

As the scientific community continues to explore the therapeutic potential of this compound, its CAS No. 919214-70-3 is likely to appear more frequently in patents and publications. The growing interest in targeted therapies and combination treatments further underscores its importance, positioning it as a molecule to watch in the coming years. Whether as a lead compound or a chemical probe, 5-(morpholine-4-sulfonyl)-1-(pyridine-4-carbonyl)-2,3-dihydro-1H-indole represents an exciting frontier in modern chemical biology.